Cas no 178469-07-3 (Ethyl 3-amino-4-(dimethylamino)benzoate)

• Product name: Ethyl 3-amino-4-(dimethylamino)benzoate
• CAS No: 178469-07-3
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 112897
• PubChem ID: 30031862

Ethyl 3-amino-4-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(dimethylamino)benzoate
• Benzoic acid,3-amino-4-(dimethylamino)-, ethyl ester
• Benzoic acid, 3-amino-4-(dimethylamino)-, ethyl ester (9CI)
• Ethyl3-amino-4-(dimethylamino)benzoate
• BB 0246404
• AKOS000111696
• 178469-07-3
• 3-Amino-4-dimethylamino-benzoic acid ethyl ester
• SB78055

• MDL： MFCD11556389
• Inchi： InChI=1S/C11H16N2O2/c1-4-15-11(14)8-5-6-10(13(2)3)9(12)7-8/h5-7H,4,12H2,1-3H3
• InChI Key： LDNOYGFOGCRYKP-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC(=C(C=C1)N(C)C)N

Computed Properties

• Exact Mass: 208.12128
• Monoisotopic Mass: 208.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 356.1±32.0 °C at 760 mmHg
• Flash Point: 169.2±25.1 °C
• PSA: 55.56
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 3-amino-4-(dimethylamino)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)